Cas no 344267-05-6 ((2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: (2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 344267-05-6
• CID: 4649383
• Update Time: 2025-06-27

(2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one

Introduction to (2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 344267-05-6)

(2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one, identified by its CAS number 344267-05-6, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by its conjugated system, which includes a phenyl ring, a chlorophenyl group, and an amide-like functionality. The presence of these structural elements imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzenesulfonyl moiety in the molecular structure is particularly noteworthy due to its role as a bioisostere for carboxylic acid groups. This feature has been exploited in the design of protease inhibitors, where sulfonyl groups often enhance binding affinity and selectivity. The 2-chlorophenyl substituent introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the dimethylamino group serves as a hydrogen bond acceptor and contributes to the compound's solubility and pharmacokinetic properties.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes involved in cancer metabolism. One such enzyme is glutaminase, which plays a critical role in amino acid metabolism and is often overexpressed in tumor cells. Preclinical studies have demonstrated that compounds containing a sulfonyl group can effectively inhibit glutaminase activity. The structure of (2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one aligns well with this requirement, suggesting its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the conjugated system through aldol condensation or equivalent reactions, followed by functionalization with the sulfonyl group and the amine moiety. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, allowing for rapid exploration of their biological activities.

Electrochemical studies have also revealed interesting properties of this compound regarding its redox behavior. The conjugated system and electron-withdrawing groups can influence its oxidation potential, making it a candidate for applications in bioelectrochemical systems. Such applications could range from biosensors to artificial photosynthetic systems, where redox-active molecules play a crucial role.

The pharmacokinetic profile of (2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one is another area of active investigation. In vitro studies have shown that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Additionally, preliminary pharmacokinetic studies in animal models suggest that it has reasonable bioavailability and metabolic stability.

The potential therapeutic applications of this compound extend beyond cancer metabolism. Research has indicated that it may also interact with other enzymes involved in inflammation and immune responses. For instance, inhibition of cyclooxygenase (COX) enzymes could provide anti-inflammatory benefits. The dual functionality of this molecule makes it an attractive candidate for multitarget drug design, where simultaneous modulation of multiple biological pathways could lead to enhanced therapeutic efficacy.

In conclusion, (2Z)-2-(benzenesulfonyl)-1-(2-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one represents a promising lead compound for further development in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with applications ranging from cancer metabolism to anti-inflammatory treatments. Continued research into its biological activities and pharmacokinetic properties will be essential to fully realize its potential as a drug candidate.